58-61-7

Adenosine

In Stock

• CAS RN:
• 58-61-7

• Formula:
• C10H13N5O4

• InChI:
• InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1

• InChIKey:
• OIRDTQYFTABQOQ-KQYNXXCUSA-N

• Endogenous P1 (adenosine) receptor agonist. Displays neuromodulatory function in addition to showing cardioprotective, anti-inflammatory and antiplatelet action.
  Adenosine is a purine nucleoside composed of adenine and ribose linked by a glycosidic linkage. It is an endogenous ligand of a family of four adenosine receptors, which serve diverse roles related to smooth muscle tone, central nervous system regulation, and cardiac function. Adenosine is a precursor for adenosine 5’-monophosphate, adenosine 5’-diphosphate, adenosine 5’-triphosphate, and cyclic AMP.
  Adenosine is a purine nucleoside and a building block of RNA and many other biomolecules such as adenosine triphosphate and nicotinamide adenine dinucleotide. In the extracellular space, ecto-5′ -nucleotidase (CD73) dephosphorylates adenosine triphosphate (ATP) to produce adenosine. Adenosine has f...

Sec-butyl octanoate

• CAS RN:
• 5458-61-7

• Formula:
• C12H24O2

• InChI:
• InChI=1S/C12H24O2/c1-4-6-7-8-9-10-12(13)14-11(3)5-2/h11H,4-10H2,1-3H3

• InChIKey:
• YLQZZVGQNWNEFP-UHFFFAOYSA-N

• Sec-butyl octanoate is a useful research compound. Its molecular formula is C12H24O2 and its molecular weight is 200.32 g/mol. The purity is usually 95%.

Disodium 3-((4-(acetylamino)phenyl)azo)-4-hydroxynaphthalene-2,7-disulphonate

Usually In Stock

• CAS RN:
• 5858-61-7

• Formula:
• C18H13N3Na2O8S2

• InChI:
• InChI=1S/C18H15N3O8S2.2Na/c1-10(22)19-12-2-4-13(5-3-12)20-21-17-16(31(27,28)29)9-11-8-14(30(24,25)26)6-7-15(11)18(17)23;;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2

• InChIKey:
• KXKUXNYZNUPMJA-UHFFFAOYSA-L

• Disodium 3-((4-(acetylamino)phenyl)azo)-4-hydroxynaphthalene-2,7-disulphonate is a useful research compound. Its molecular formula is C18H13N3Na2O8S2 and its molecular weight is 509.4 g/mol. The purity is usually 95%.

2-(4-Chlorophenoxy)-2-methylpropanamide

In Stock

• CAS RN:
• 5658-61-7

• Formula:
• C10H12ClNO2

• InChI:
• InChI=1S/C10H12ClNO2/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8/h3-6H,1-2H3,(H2,12,13)

• InChIKey:
• NWXPFHLRADFKRL-UHFFFAOYSA-N

• 2-(4-Chlorophenoxy)-2-methylpropanamide, also known as 2-(4-Chlorophenoxy)-2-methylpropanamide, is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.

Propyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 351158-61-7

• Formula:
• C14H14ClNO2S

• InChI:
• InChI=1S/C14H14ClNO2S/c1-2-7-18-14(17)12-10(8-19-13(12)16)9-5-3-4-6-11(9)15/h3-6,8H,2,7,16H2,1H3

• InChIKey:
• PZAKQASPMNEFRV-UHFFFAOYSA-N

• Propyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C14H14ClNO2S and its molecular weight is 295.78. The purity is usually 95%.

3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate

In Stock

• CAS RN:
• 610758-61-7

• Formula:
• C19H16O5

• InChI:
• InChI=1S/C19H16O5/c1-11-18(14-6-4-5-7-16(14)22-3)19(21)15-9-8-13(24-12(2)20)10-17(15)23-11/h4-10H,1-3H3

• InChIKey:
• CDJHYMNZHZFNMD-UHFFFAOYSA-N

• 3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate is a useful research compound. Its molecular formula is C19H16O5 and its molecular weight is 324.332. The purity is usually 95%.

(1R)-1-(4-bromophenyl)propan-1-amine

In Stock

• CAS RN:
• 856758-61-7

• Formula:
• C9H12BrN

• InChI:
• InChI=1S/C9H12BrN/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9H,2,11H2,1H3/t9-/m1/s1

• InChIKey:
• WKPWFAZJGVXPCH-SECBINFHSA-N

• (1R)-1-(4-bromophenyl)propan-1-amine is a useful research compound. Its molecular formula is C9H12BrN and its molecular weight is 214.106. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)furan-2-carboxamide

In Stock

• CAS RN:
• 864858-61-7

• Formula:
• C15H13N3O3S

• InChI:
• InChI=1S/C15H13N3O3S/c1-9(19)18-5-4-10-11(7-16)15(22-13(10)8-18)17-14(20)12-3-2-6-21-12/h2-3,6H,4-5,8H2,1H3,(H,17,20)

• InChIKey:
• SSARGDVAZWJZGC-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H13N3O3S and its molecular weight is 315.35. The purity is usually 95%.

1-Iodo-2-(3-methyl-butyl)-benzene

• CAS RN:
• 869658-61-7

• Formula:
• C11H15I

• InChI:
• InChI=1S/C11H15I/c1-9(2)7-8-10-5-3-4-6-11(10)12/h3-6,9H,7-8H2,1-2H3

• InChIKey:
• AVUBIGJOVYTJKL-UHFFFAOYSA-N

• 1-Iodo-2-(3-methyl-butyl)-benzene is a useful research compound. Its molecular formula is C11H15I and its molecular weight is 274.14 g/mol. The purity is usually 95%.

N1-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-N2-(2-morpholinoethyl)oxalamide

In Stock

• CAS RN:
• 953158-61-7

• Formula:
• C19H30N4O4

• InChI:
• InChI=1S/C19H30N4O4/c24-18(20-5-8-22-9-12-26-13-10-22)19(25)21-14-16-3-6-23(7-4-16)15-17-2-1-11-27-17/h1-2,11,16H,3-10,12-15H2,(H,20,24)(H,21,25)

• InChIKey:
• BGFDXBSZYDZLND-UHFFFAOYSA-N

• N1-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-N2-(2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C19H30N4O4 and its molecular weight is 378.473. The purity is usually 95%.

Cyclopentyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone

In Stock

• CAS RN:
• 898758-61-7

• Formula:
• C20H27NO3

• InChI:
• InChI=1S/C20H27NO3/c22-19(17-3-1-2-4-17)18-7-5-16(6-8-18)15-21-11-9-20(10-12-21)23-13-14-24-20/h5-8,17H,1-4,9-15H2

• InChIKey:
• NHZZVMMSVAAPRB-UHFFFAOYSA-N

• Cyclopentyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone is a useful research compound. Its molecular formula is C20H27NO3 and its molecular weight is 329.4 g/mol. The purity is usually 95%.

delta2-Cefuroxime axetil

In Stock

• CAS RN:
• 123458-61-7

• Formula:
• C20H22N4O10S

• InChI:
• InChI=1S/C20H22N4O10S/c1-9(25)33-10(2)34-19(28)15-11(7-32-20(21)29)8-35-18-14(17(27)24(15)18)22-16(26)13(23-30-3)12-5-4-6-31-12/h4-6,8,10,14-15,18H,7H2,1-3H3,(H2,21,29)(H,22,26)/b23-13-/t10?,14-,15?,18-/m1/s1

• InChIKey:
• AQVGUOHUYICCIZ-WDVFJNCVSA-N

• Delta2-Cefuroxime axetil, also known as Delta2-Cefuroxime axetil, is a useful research compound. Its molecular formula is C20H22N4O10S and its molecular weight is 510.474. The purity is usually 95%.

Asenapine hydrochloride

Usually In Stock

• CAS RN:
• 1412458-61-7

• Formula:
• C17H17Cl2NO

• InChI:
• InChI=1S/C17H16ClNO.ClH/c1-19-9-14-12-4-2-3-5-16(12)20-17-7-6-11(18)8-13(17)15(14)10-19;/h2-8,14-15H,9-10H2,1H3;1H/t14-,15-;/m1./s1

• Asenapine hydrochloride inhibits adrenergic receptor (α1, α2A, α2B, α2C) with Ki of 0.25-1.2 nM and also inhibits 5-HT receptor (1A, 1B, 2A, 2B, 2C, 5A, 6, 7) with Ki of 0.03-4.0 nM.IC50 Value: 0.25-1.2 nM(Ki for adrenergic receptor);  0.03-4.0 nM(Ki for 5-HT receptor)Target: 5-HT Receptor;  Adrenergic ReceptorAsenapine maleate is a 5-HT receptor antagonist (5-HT1A,1B, 5-HT2A, 2B, 2C, 5-HT5A, 5-HT6 and 5-HT7), a D2 antagonist, and an antipsychotic. Asenapine has a broad receptor affinity profile for most serotonergic, dopaminergic, and adrenergic receptors, with no appreciable affinity for muscarinic receptors. Asenapine may be a helpful treatment option for patients with schizophrenia when weight gain, dyslipidemia, and endocrine abnormalities are a concern.

L-Adenosine

• CAS RN:
• 3080-29-3; 58-61-7

• Formula:
• C10H13N5O4

• InChI:
• InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m0/s1

• InChIKey:
• OIRDTQYFTABQOQ-DEGSGYPDSA-N

• L-Adenosine is a useful research compound. Its molecular formula is C10H13N5O4 and its molecular weight is 267.245. The purity is usually 95%.